Cas no 127-69-5 (Sulfisoxazole)

Sulfisoxazole is an endothelin receptor antagonist with IC50 values of 0.60 for endothelin receptor A and B, respectively μ M and 22 μ M. Sulfisoxazole is a sulfonamide antibacterial agent Conclusion: sulfisoxazole inhibits exon release in breast cancer by targeting endothelin receptor a

Sulfisoxazole structure

Product Name:Sulfisoxazole

CAS No:127-69-5

Molecular Formula:C₁₁H₁₃N₃O₃S

Molecular Weight:267.3042

MDL:MFCD00003150

CID:36191

PubChem ID:354335300

Sulfisoxazole Properties

Names and Identifiers

- 4-Amino-N-(3,4-dimethylisoxazol-5-yl)benzenesulfonamide
- SIZ
- N1-(3,4-dimethylisoxazol-5-yl)sulphanilamide
- Sulphafurazole
- Sulfafurazole
- Sulfisoxazole
- 4-Amino-N-(3,4-dimethylisoxazol-5-yl)-benzenesulfonamide
- 4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzenesulfonamide
- 4-Amino-N-(3,4-dimethyl-5-isoxazolyl)benzenesulfonamide
- N1-(3,4-Dimethyl-5-isoxazolyl)sulfanilamide
- 3,4-Dimethyl-5-sulfanilamidoisoxazole
- 3,4-Dimethylisoaxazole-5-sulfanilimide
- Soxo
- Ganda
- G-sox
- J-Sul
- nu445
- Sosol
- v-Sul
- Pancid
- NU 445
- Sulfisoxazol
- Sulfofurazole
- Sulfafurazol
- Sulfaisoxazole
- Sulfisoxasole
- Sulphaisoxazole
- Sulfadimethylisoxazole
- Gantrisin
- Sulfalar
- Alphazole
- Amidoxal
- Sulfoxol
- Sulfisoxazole dialamine
- Sulphafurazolum
- Sulfasoxazole
- Sulfisonazole
- Renosulfan
- Sulfizin
- Accuzole
- Sulsoxin
- Sulfazin
- Soxomide
- Roxosul tablets
- Sulphofurazole
- Sulphafurazol
- Sulphisoxazol
- Sulfagan
- Neoxazol
- Isoxamin
- Chemouag
- Sulfasol
- Neazolin
- Gantrisona
- Cosoxazole
- Gantrosan
- Uritrisin
- Unisulf
- 3,4-Dimethyl-5-sulphonamidoisoxazole
- F0848-0391
- 127-69-5
- 5-(4-Aminophenylsulphonamido)-3,4-dimethylisoxazole
- Gantrizin
- SULFISOXAZOLE COMPONENT OF AZO GANTRISIN
- Novosaxazole
- Q372598
- SULFISOXAZOLE [USP MONOGRAPH]
- Saxosozine
- SMR000037657
- Sulfisoxazole (JP17/USP)
- NCGC00016384-09
- HMS3259C06
- InChI=1/C11H13N3O3S/c1-7-8(2)13-17-11(7)14-18(15,16)10-5-3-9(12)4-6-10/h3-6,14H,12H2,1-2H
- NSC683536
- Oprea1_680668
- Sulphisoxazole
- Sulfanilamide, N1-(3,4-dimethyl-5-isoxazolyl)-
- 740T4C525W
- SULFISOXAZOLE [ORANGE BOOK]
- Benzenesulfonamide, 4-amino-N-(3,4-dimethyl-5-isoxazolyl)-
- Sulfafurazole (INN)
- SPECTRUM1500555
- KBio2_004072
- NCGC00016384-01
- NCGC00023116-06
- AB00052104-14
- GTPL12700
- NSC 13120
- Sulfapolar
- Sulfasoxizole
- SULFAFURAZOLE [MART.]
- SK-Soxazole
- 5-Sulfanilamido-3,4-dimethylisoxazole
- Azo-Sulfizin (Salt/Mix)
- Oprea1_828173
- Z90124784
- NCGC00016384-03
- U0098
- HMS3655B03
- HMS3374K11
- Sulfizol
- BPBio1_000405
- DTXCID001292
- Entusul
- NSC-757343
- Sulfafurazole, European Pharmacopoeia (EP) Reference Standard
- Spectrum3_001728
- NSC38588
- BRN 0263871
- BRD-K50859149-001-10-4
- Sulfisoxazolum
- SULFISOXAZOLE [GREEN BOOK]
- Novazolo
- CAS-127-69-5
- Dorsulfan warthausen
- NSC-33807
- NCGC00016384-06
- EN300-35024
- NCGC00016384-04
- AB00052104
- CCRIS 568
- 3,4-Dimethyl-5-sulphanilamidoisoxazole
- 3,4-Dimethylisoxale-5-sulfanilamide
- [(4-aminophenyl)sulfonyl](3,4-dimethylisoxazol-5-yl)amine
- Solfafurazolo
- SULFAFURAZOLE [IARC]
- Spectrum4_000349
- Soxitabs
- Sulfagen
- Spectrum_001024
- Spectrum5_001222
- Sulphadimethylisoxazole
- Soxisol Tablets
- KBio2_001504
- NS00002072
- N(sup 1)-(3,4-dimethyl-5-isoxazolyl)-sulfanilamide
- Soxazole
- Tox21_302851
- NSC-38588
- N(1)-(3,4-dimethyl-5-isoxazolyl)sulfanilamide
- Benzenesulfonamide,4-dimethyl-5-isoxazolyl)-
- Sulfanilamide, N(sup1)-(3,4-dimethyl-5-isoxazolyl)-
- Tox21_112958
- Sulphafuraz
- 4-27-00-04747 (Beilstein Handbook Reference)
- Entusil
- Prestwick2_000334
- DivK1c_000579
- Sulfanilamide,4-dimethyl-5-isoxazolyl)-
- Astrazolo
- HSDB 797
- component of Azo-Sulfizin
- 3,4-Dimethylisoxazole-5-sulfanilamide
- Sulfisoxazole 1000 microg/mL in Acetonitrile
- HMS3713C09
- SULFISOXAZOLE [HSDB]
- Roxosul
- BIDD:GT0322
- SCHEMBL23467
- AC-1941
- 4-Amino-N-(3,4-dimethyl-isoxazol-5-yl) benzene-13C6-sulfonamide
- Tocris-0731
- NCGC00023116-02
- Azo Gantrisin (Salt/Mix)
- NCGC00016384-02
- C07318
- 5-(p-Aminobenzenesulphonamide)-3,4-dimethylisoxazole
- HMS2233G23
- AB00052104_15
- Sulbio
- Sulfanilamide, N.sup1.-(3,4-dimethyl-5-isoxazolyl)-
- KBio1_000579
- HMS501M21
- Resoxol
- FT-0631743
- Tox21_110409
- 4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzene-1-sulfonamide
- Dorsulfan
- SULFAFURAZOLE (IARC)
- SULFISOXAZOLE [MI]
- 5-(p-Aminobenzenesulfonamido)-3,4-dimethylisoxazole
- Prestwick3_000334
- SULFAFURAZOLE (MART.)
- AB00052104_16
- component of Azo Gantrisin
- SR-01000003085-6
- Sulfisin
- NSC13120
- Sulfafurazolum [INN-Latin]
- SULFISOXAZOLE [VANDF]
- KBio2_006640
- 4-amino-N-(3,4-dimethyl-5-isoxazolyl)benzene-sulfonamide
- BDBM50034452
- Pharmakon1600-01500555
- Solfafurazolo [DCIT]
- NSC-683536
- Tox21_110409_1
- 5-(4-Aminophenylsulfonamido)-3,4-dimethylisoxazole
- SULFANILAMIDE, N(SUP 1)-(3,4-DIMETHYL-5-ISOXAZOLYL)
- Spectrum2_001325
- MLS000563718
- AKOS000310021
- NCGC00023116-07
- Tl-azole
- MFCD00003150
- Roxoxol
- US-67
- SULFISOXAZOLE (USP-RS)
- BB 0259593
- UNII-740T4C525W
- 4-amino-N-(dimethyl-1,2-oxazol-5-yl)benzene-1-sulfonamide
- EINECS 204-858-9
- Sulfafurazole [INN]
- BSPBio_000367
- SPBio_002288
- NSC-13120
- 4-Amino-N-(3,4-dimethyl-5-isoxazolyl)benzenesulfonamid
- NCGC00256605-01
- J-005528
- Gantrisin (TN)
- BSPBio_003376
- DTXSID6021292
- Sodizole
- N(sup 1)-(3,4-Dimethyl-5-isoxazolyl)sulphanilamide
- SR-01000003085-5
- s1916
- HMS3266N17
- 5-(p-Aminobenzenesulphonamido)-3,4-dimethylisoxazole
- Prestwick1_000334
- NCGC00023116-05
- HMS2096C09
- SULFAFURAZOLE [EP MONOGRAPH]
- Gantrisine
- 4-amino-N-(3,4-dimethyl-2,5-dihydro-1,2-oxazol-5-ylidene)benzene-1-sulfonamide
- 4-Amino-N-(3,4-dimethyl-isoxazol-5-yl)-benzenesulfonamide
- HMS3411F03
- 3,4-DIMETHYLISOAXAZOLE-5-SULPHANILIMIDE
- CHEMBL453
- 3,4-Dimethylisoxazole-5-sulphanilamide
- BRD-K50859149-001-05-4
- Tox21_202265
- NCGC00016384-15
- HY-B0323
- N(sup 1)-(3,4-Dimethyl-5-isoxazolyl)sulfanilamide
- Soxamide
- Stansin
- U.S.-67
- HMS3675F03
- 5-(p-Aminobenzenesulfonamido)-3,4-dimethylisooxale
- HMS2092K13
- NCGC00016384-08
- SULFISOXAZOLE (USP MONOGRAPH)
- Vagilia
- SULFISOXAZOLE [JAN]
- N1-(3,4-Dimethyl-5-isoxazolyl)sulphanilamide
- NCI-C50022
- NSC 683536
- 5-Sulphanilamido-3,4-dimethyl-isoxazole
- Sulfanilamide, N(sup 1)-(3,4-dimethyl-5-isoxazolyl)-
- MLS000028495
- NCGC00259814-01
- NCGC00016384-10
- DB00263
- HMS1569C09
- Sulfisoxazole (USP:JAN)
- Bactesulf
- IDI1_000579
- AKOS000119074
- KBioGR_000757
- 4-Amino-N-(3,4-dimethyl-5-isoxazolyl)benzenesulfonamide #
- AI3-24003
- Sulfisoxazole, VETRANAL(TM), analytical standard
- NSC757343
- SULFANILAMIDE, N(1)-(3,4-DIMETHYL-5-ISOXAZOLYL)-
- Azosulfizin
- WLN: T5NOJ CMSWR DZ& D1 E1
- Azo Gantrisin
- SR-01000003085
- KBio3_002596
- SBI-0051529.P003
- SULFISOXAZOLE [USP-RS]
- NINDS_000579
- Urisoxin
- NCGC00016384-11
- Sulfafurazolum
- SULFAFURAZOLE [WHO-DD]
- SW196872-3
- NCGC00016384-07
- N(Sup1)-(3,4-Dimethyl-5-isoxazolyl)sulfanilamide
- SPBio_001449
- CHEBI:102484
- NSC33807
- KBioSS_001504
- NCGC00016384-12
- STR04988
- NU-445
- SULFAFURAZOLE (EP MONOGRAPH)
- AZO GANTRISIN COMPONENT SULFISOXAZOLE
- N(1)-(3,4-dimethyl-5-isoxazolyl)sulphanilamide
- Soxisol
- NC00536
- Prestwick_726
- D00450
- NCGC00023116-08
- 3,4-Dimethyl-5-sulfonamidoisoxazole
- MLS000037737
- Sulfisoxazole [USP:JAN]
- H10712
- Thiasin
- Epitope ID:122240
- SR-01000003085-2
- Sulfafurazolum (INN-Latin)
- Norilgan-S
- NCGC00016384-05
- Suloxsol
- UPCMLD00X127-69-5:001
- Prestwick0_000334
- 4-Amino-N-(3,4-dimethyl-5-isoxazolyl)benzenesulphonamide
- Sulfisoxazole, >=99.0%
- Sulfisoxazole, United States Pharmacopeia (USP) Reference Standard
- Barazae
- CCG-39263
- N'-(3,4)Dimethylisoxazol-5-yl-sulphanilamide
- Urogan
- NCGC00016384-14
- Sulfizole
- Component of Azo Gantrisin Accuzole
- Koro-sulf
- Sulfazin (VAN)
- Pediazole
- Sulfisoxazole,99%
- V-Sul
- BRD-K50859149-001-18-7
- NU445
- SOXO
- DB-041869
- Sulfisoxazole (JP18/USP)
- SY066616
- BRD-K50859149-001-17-9
- BRD-K50859149-001-19-5
- sulfisoxazole
- 4-amino-N-(3,4-dimethylisoxazol-5-yl)-benzenesulfonamide
- STK400452
- ALBB-014131
- 4-amino-N-(3,4-dimethylisoxazol-5-yl)benzenesulfonamide
- +Expand
- MDL： MFCD00003150
- InChIKey： NHUHCSRWZMLRLA-UHFFFAOYSA-N
- Inchi： 1S/C11H13N3O3S/c1-7-8(2)13-17-11(7)14-18(15,16)10-5-3-9(12)4-6-10/h3-6,14H,12H2,1-2H3
- SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(N([H])C1=C(C([H])([H])[H])C(C([H])([H])[H])=NO1)(=O)=O

Computed Properties

Exact Mass: 267.06800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 267.068
Heavy Atom Count: 18
Complexity: 374
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 107

Experimental Properties

LogP: 3.40940
PSA: 106.60000
Merck: 8952
Refractive Index: 1.6630 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 22.5 ºC
Boiling Point: 482.2ºC at 760mmHg
Melting Point: 193.0 to 197.0 deg-C
Flash Point: 245.4ºC
Solubility: acetone: complete50 mg/ml
Color/Form: White to cream powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
pka: 5.0(at 25℃)
λmax: 271(MeOH)(lit.)
Density: 1.3486 (rough estimate)

Sulfisoxazole Security Information

Symbol: GHS02 GHS06
RTECS：WT1050000
WGK Germany：2
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： F Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H228;H302;H311;H315;H319;H335
Warning Statement： P210;P261;P280;P305 + P351 + P338;P312
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Danger
Toxicity：LD50 orally in mice: 6800 mg/kg (Seki)
HazardClass：IRRITANT

Sulfisoxazole Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Sulfisoxazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HS3G-1g	Benzenesulfonamide, 4-amino-N-(3,4-dimethyl-5-isoxazolyl)-	127-69-5	97%	1g	$8.00	2024-07-09
A2B Chem LLC	AI28764-1g	4-amino-N-(dimethyl-1,2-oxazol-5-yl)benzene-1-sulfonamide	127-69-5	97%	1g	$8.00	2024-04-20
AK Scientific	J10241-5mg	Sulfisoxazole	127-69-5	99% (HPLC)	5mg	$20	2023-09-15
Ambeed	A450666-100mg	4-Amino-N-(3,4-dimethylisoxazol-5-yl)benzenesulfonamide	127-69-5	97%	100mg	$5.0	2024-06-02
AstaTech	H10712-5/G	SULFISOXAZOLE	127-69-5	98%	5g	$44	2023-09-18
Enamine	EN300-18781-0.05g	4-amino-N-(3,4-dimethyl-2,5-dihydro-1,2-oxazol-5-ylidene)benzene-1-sulfonamide	127-69-5	95%	0.05g	$19.0	2023-09-18
FUJIFILM	191-16991-100mg	Sulfisoxazole Standard	127-69-5		100mg	JPY 7200	2023-09-15
Life Chemicals	F0848-0391-0.25g	4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzene-1-sulfonamide	127-69-5	95%+	0.25g	$18.0	2023-09-07
Matrix Scientific	063874-5g	4-Amino-N-(3,4-dimethylisoxazol-5-yl)-benzenesulfonamide	127-69-5		5g	$20.00	2023-09-11
S e l l e c k ZHONG GUO	S1916-10mM (1mL in DMSO)	Sulfisoxazole	127-69-5	100%	10mM (1mL in DMSO)	¥1064.51	2023-09-15

Sulfisoxazole Suppliers

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:127-69-5)

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HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

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Sulfisoxazole Related Literature

1. Trace analysis and identification of 33 sulfonamides and sulfonamide potentiators in eggs by ultrahigh-performance liquid chromatography coupled with quadrupole-high-field orbitrap high-resolution mass spectrometry

Suode Cheng,Zhou Wei,Xiao Zhiming,Li Yang,Fan Xia Anal. Methods 2021 13 4452
2. Development and validation (according to the 2002/657/EC regulation) of a method to quantify sulfonamides in porcine liver by fast partition at very low temperature and LC-MS/MS

Renata Pereira Lopes,Daniella Vasconcellos Augusti,Leonardo Francisco de Souza,Flávio Alves Santos,Josefa Abucater Lima,Eugênia Azevedo Vargas,Rodinei Augusti Anal. Methods 2011 3 606
3. Design, synthesis, antibacterial activity evaluation and molecular modeling studies of new sulfonamides containing a sulfathiazole moiety

Tu?ba Me?eli,?engül Dilem Do?an,Miyase G?zde Gündüz,Zülbiye K?kbudak,Sanja Skaro Bogojevic,Theresa Noonan,Sandra Vojnovic,Gerhard Wolber,Jasmina Nikodinovic-Runic New J. Chem. 2021 45 8166
4. Ultrasensitive electroanalytical sulfisoxazole sensors amplified with Pd-doped ZnO nanoparticles and modified with 1-hexyl-3-methyl imidazolium bis(trifluoromethylsulfonyl)imide

Razieh Bavandpour,Maryam Rajabi,Hassan Karimi-Maleh New J. Chem. 2020 44 11125
5. Development and validation of an efficient and innovative method for the quantification of multiclass veterinary drugs in milk by using LC–MS/MS analysis

Renata Pereira Lopes,Daniella Vasconcellos Augusti,Flávio Alves Santos,Eugênia Azevedo Vargas,Rodinei Augusti Anal. Methods 2013 5 5121
6. PLGA-based nanofibers with a biomimetic polynoradrenaline sheath for rapid in vivo sampling of tetrodotoxin and sulfonamides in pufferfish

Yijia Tang,Siming Huang,Jianqiao Xu,Gangfeng Ouyang,Yuan Liu J. Mater. Chem. B 2018 6 3655
7. Preparation, chromatographic evaluation and comparison of cystine- and cysteine-bonded stationary phases

Luan Xu,Tong Zhao,Xingmei Guan,Wanjin Tang,Xiaoyan Liu,Haixia Zhang Anal. Methods 2014 6 2205
8. A very fast and simple method for the determination of sulfonamide residues in seawaters

Anna Bia?k-Bielińska,Grzegorz Siedlewicz,Piotr Stepnowski,Ksenia Pazdro,Aleksandra Fabiańska,Jolanta Kumirska Anal. Methods 2011 3 1371
9. Site-specific binding of a water molecule to the sulfa drugs sulfamethoxazole and sulfisoxazole: a laser-desorption isomer-specific UV and IR study

Thomas Uhlemann,Sebastian Seidel,Christian W. Müller Phys. Chem. Chem. Phys. 2018 20 6891
10. Validation of a screening method for the rapid control of sulfonamide residues based on electrochemical detection using multiwalled carbon nanotubes-glassy carbon electrodes

Ana María Bueno,Ana María Contento,ángel Ríos Anal. Methods 2013 5 6821

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Cas no 127-69-5 (Sulfisoxazole)

Sulfisoxazole Properties

Names and Identifiers

Computed Properties

Experimental Properties

Sulfisoxazole Security Information

Sulfisoxazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Sulfisoxazole Price

Sulfisoxazole Suppliers

Sulfisoxazole Related Literature

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